(3Z)-1-heptyl-3-[2-(2-methylphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C26H26N4O2S
• Molecular Weight: 458.6 g/mol
• IUPAC Name: (5Z)-5-(1-heptyl-2-oxoindol-3-ylidene)-2-(2-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C26H26N4O2S/c1-3-4-5-6-11-16-29-20-15-10-9-14-19(20)21(24(29)31)22-25(32)30-26(33-22)27-23(28-30)18-13-8-7-12-17(18)2/h7-10,12-15H,3-6,11,16H2,1-2H3/b22-21-
• InChI Key: RSXFAPFFEROIII-DQRAZIAOSA-N
• Isomeric SMILES: CCCCCCCN1C2=CC=CC=C2/C(=C/3\C(=O)N4C(=NC(=N4)C5=CC=CC=C5C)S3)/C1=O
• Canonical SMILES: CCCCCCCN1C2=CC=CC=C2C(=C3C(=O)N4C(=NC(=N4)C5=CC=CC=C5C)S3)C1=O

Description

This compound, (3Z)-1-heptyl-3-[2-(2-methylphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one, is a research-grade chemical entity designed as a potent inhibitor of key receptor tyrosine kinases (RTKs), primarily targeting vascular endothelial growth factor receptors (VEGFRs) and platelet-derived growth factor receptors (PDGFRs) Source . Its core structure is based on the indolin-2-one scaffold, a well-established pharmacophore in kinase inhibitor design, which allows it to competitively bind to the ATP-binding site of these enzymes, thereby suppressing intracellular signaling cascades critical for angiogenesis and tumor cell proliferation Source . The specific molecular modifications, including the heptyl chain and the complex thiazolotriazolone system, are engineered to enhance selectivity and binding affinity. Its primary research value lies in the in vitro and in vivo investigation of oncogenic signaling pathways, particularly in the context of solid tumors where VEGFR and PDGFR pathways are dysregulated. Researchers utilize this compound to study mechanisms of drug resistance, to explore combination therapies, and to further elucidate the complex role of angiogenesis in disease progression, providing a valuable tool for preclinical anticancer drug discovery and pharmacological profiling Source .

Biological Activity

The compound (3Z)-1-heptyl-3-[2-(2-methylphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one is a complex organic molecule with significant potential in medicinal chemistry. Its unique structural features suggest a variety of biological activities, particularly in the realms of anticancer and antimicrobial properties. This article provides a comprehensive overview of the biological activities associated with this compound, supported by case studies and research findings.

Chemical Structure and Properties

The compound features multiple functional groups that contribute to its biological activity. The thiazole and triazole moieties are known for their roles in various pharmacological applications. The structure can be summarized as follows:

Component	Description
Indole ring	Central scaffold for biological activity
Thiazole ring	Contributes to anticancer properties
Triazole moiety	Enhances interaction with biological targets

The biological activity of the compound is primarily attributed to its ability to interact with specific molecular targets within cells. These interactions can alter enzyme activity and signal transduction pathways, leading to various therapeutic effects.

Potential Mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cancer cell proliferation.
• Receptor Modulation : It could bind to specific receptors, altering their activity and affecting cellular responses.

Anticancer Activity

Research indicates that compounds containing thiazole and indole structures exhibit significant anticancer properties. For instance:

• Case Study 1 : A study on thiazole derivatives showed IC50 values as low as 1.61 µg/mL against various cancer cell lines, indicating strong cytotoxic effects .
• Case Study 2 : Indole derivatives have been linked to apoptosis induction in cancer cells through mitochondrial pathways .

Antimicrobial Activity

The compound's structure suggests potential antimicrobial effects. Thiazoles are often associated with antibacterial and antifungal activities.

• Research Findings : Studies have demonstrated that related thiazole compounds exhibit potent activity against bacterial strains such as Staphylococcus aureus and Escherichia coli .

Structure-Activity Relationship (SAR)

The biological activity of (3Z)-1-heptyl-3-[2-(2-methylphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one can be understood through SAR studies:

Modification	Effect on Activity
Substitution on the phenyl ring	Increased cytotoxicity
Presence of electron-withdrawing groups	Enhanced enzyme inhibition
Variation in alkyl chain length	Altered solubility and bioavailability

Research Findings Summary

Recent studies have highlighted the promising biological activities of related compounds:

• Antitumor Activity : Compounds similar in structure have shown efficacy against various cancer types.
• Antimicrobial Properties : Thiazole-containing compounds have demonstrated broad-spectrum antimicrobial activity.
• Enzyme Inhibition : Specific derivatives have been identified as potent inhibitors of key metabolic enzymes.

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

Key structural analogs differ in two regions:

Substituents on the thiazolo-triazol ring : Varying aryl groups (e.g., methylphenyl, methoxyphenyl) alter electronic and steric properties.

Alkyl chains on the indole nitrogen : Methyl, ethyl, heptyl, or fluorobenzyl groups modulate hydrophobicity and pharmacokinetics.

Table 1 summarizes structural and physicochemical data for selected analogs:

Compound ID	Thiazolo-Triazol Substituent	Indole N-Substituent	Molecular Formula	Molecular Weight	Key Properties	Reference
Target Compound	2-Methylphenyl	Heptyl	C28H27N4O2S	483.60*	High lipophilicity, low solubility	-
	4-Methylphenyl	Methyl	C20H14N4O2S	374.42	MP: Not reported; ChemSpider ID: 6062876
	3-Methylphenyl	Acetamide	C22H16N5O2S	414.45	CAS: 585561-25-7; ZINC2393556
	2-Methoxyphenyl	Methyl	C20H14N4O3S	390.41	BP: 577.2°C; Density: 1.5 g/cm³
	3,4-Dimethoxyphenyl	Ethyl	C22H18N4O4S	434.47	MDL: MOL File available
	4-Methoxyphenyl	2-Fluorobenzyl	C26H17FN4O3S	484.50	SMILES with fluorobenzyl moiety

*Calculated based on structural formula.

Key Observations:

• Aryl Substituents : Electron-donating groups (e.g., methoxy in ) may improve stability and binding affinity to aromatic enzyme pockets, while steric bulk (e.g., 3,4-dimethoxy in ) could hinder interactions .

Q & A

Basic: What are the optimal synthetic routes and reaction conditions for synthesizing this compound?

The synthesis involves multi-step organic reactions, typically starting with the formation of the thiazolo-triazole core followed by indole functionalization. Key steps include:

• Cyclocondensation : Using chlorobenzyl chloride or fluorophenyl isothiocyanate to construct the thiazole-triazole hybrid system under reflux conditions (ethanol, 80–100°C) .
• Indole Coupling : Introducing the heptyl and 2-methylphenyl substituents via nucleophilic substitution or Pd-catalyzed cross-coupling, requiring inert atmospheres (N₂/Ar) and catalysts like Pd(PPh₃)₄ .
• Purification : Column chromatography (silica gel, eluent: ethyl acetate/hexane) and recrystallization (ethanol/water) achieve >95% purity .

Critical Parameters : Temperature control (±2°C), solvent polarity, and stoichiometric ratios of reagents (e.g., 1.2:1 molar ratio for indole coupling) are essential to minimize side products .

Basic: Which spectroscopic and crystallographic techniques confirm the structure and purity of this compound?

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR identifies substituent integration (e.g., heptyl chain protons at δ 0.8–1.5 ppm, indole NH at δ 10–12 ppm) .
• X-ray Crystallography : Resolves stereochemistry (Z-configuration at the 3-position) and confirms planarity of the thiazolo-triazole system .
• High-Performance Liquid Chromatography (HPLC) : Validates purity (>95%) using C18 columns and UV detection at 254 nm .

Advanced Tip : Couple with Mass Spectrometry (HRMS) to detect trace impurities (<0.1%) and isotopic patterns .

Advanced: How do structural modifications (e.g., substituent variations) influence biological activity?

• Electron-Withdrawing Groups (EWGs) : Chloro or fluoro substituents on phenyl rings enhance binding to hydrophobic enzyme pockets (e.g., kinase inhibition) by increasing lipophilicity (logP >3.5) .
• Alkyl Chain Length : Heptyl chains improve membrane permeability (Caco-2 assay Papp >5 ×10⁻⁶ cm/s) compared to shorter chains .
• Methoxy vs. Propoxy : Methoxy groups reduce metabolic stability (t₁/₂ <2h in liver microsomes), while propoxy groups extend half-life via steric hindrance .

Methodology : Use SAR studies with analogs (e.g., 4-fluorobenzyl or 3,4-dimethoxyphenyl variants) and compare IC₅₀ values in target assays .

Advanced: What computational methods predict reactivity and biological interactions?

• Molecular Dynamics (MD) Simulations : Model binding to ATP-binding pockets (e.g., EGFR kinase) with RMSD <2.0 Å over 100 ns trajectories .
• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO-LUMO gap ~4.5 eV) to predict electrophilic/nucleophilic sites .
• QSAR Models : Correlate substituent descriptors (Hammett σ, π parameters) with bioactivity (R² >0.85) to guide analog design .

Validation : Cross-check with experimental surface plasmon resonance (SPR) to quantify binding kinetics (KD <100 nM) .

Advanced: How to resolve contradictions in reported biological activity data?

Contradictions often arise from assay variability (e.g., cell line differences) or substituent effects. Strategies include:

• Standardized Assays : Use isogenic cell lines (e.g., HEK293 vs. HeLa) and control for oxygen tension/pH in cytotoxicity studies .
• Meta-Analysis : Pool data from ≥5 studies and apply Cohen’s d to assess effect size heterogeneity .
• Proteomics : Identify off-target interactions (e.g., cytochrome P450 inhibition) via LC-MS/MS .

Example : Discrepancies in IC₅₀ values (e.g., 1.2 μM vs. 8.7 μM) may stem from differential expression of target proteins across models .

Basic: What strategies optimize reaction yields and minimize side products?

• Catalyst Screening : Test Pd(OAc)₂ vs. PdCl₂ for cross-coupling efficiency (yield improvement from 45% to 72%) .
• Solvent Optimization : Replace DMF with THF to reduce diketopiperazine formation in cyclization steps .
• In Situ Monitoring : Use FTIR to track carbonyl stretching (1700–1750 cm⁻¹) and halt reactions at 90% conversion .

Data-Driven Approach : Apply Design of Experiments (DoE) to optimize temperature (70–110°C), time (6–24h), and catalyst loading (5–15 mol%) .

Advanced: How does the compound’s stability under varying conditions impact experimental design?

• Photodegradation : Protect from light (amber vials) to prevent Z→E isomerization (t₁/₂ <48h under UV) .
• Hydrolytic Stability : At pH <3, the lactam ring opens irreversibly; use buffered solutions (pH 7.4) for in vitro assays .
• Thermal Stability : Decomposition above 150°C (TGA data) necessitates low-temperature storage (-20°C) .

Analytical Validation : Conduct accelerated stability studies (40°C/75% RH for 4 weeks) and quantify degradation via UPLC .